N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-N-(2-(diethylamino)ethyl)-3-(methylsulfonyl)benzamide hydrochloride

• IUPAC Name: N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]-3-methylsulfonylbenzamide;hydrochloride
• InChI: InChI=1S/C22H26ClN3O4S2.ClH/c1-5-25(6-2)12-13-26(21(27)15-8-7-9-16(14-15)32(4,28)29)22-24-19-18(30-3)11-10-17(23)20(19)31-22;/h7-11,14H,5-6,12-13H2,1-4H3;1H
• InChI Key: BGACYDWVJPEYBJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(C1=NC2=C(C=CC(=C2S1)Cl)OC)C(=O)C3=CC(=CC=C3)S(=O)(=O)C.Cl
• Molecular Formula: C22H27Cl2N3O4S2
• Molecular Weight: 532.5 g/mol

Description

N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-N-(2-(diethylamino)ethyl)-3-(methylsulfonyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C22H27Cl2N3O4S2 and its molecular weight is 532.5. The purity is usually 95%.
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Scientific Research Applications

Cardiac Electrophysiological Activity

Research on N-substituted imidazolylbenzamides and benzene-sulfonamides has shown that compounds like N-[2-(diethylamino)ethyl]-4- [(methylsulfonyl)amino]benzamide demonstrate potency in vitro comparable to sematilide, a selective class III agent. This highlights the potential of such compounds in managing arrhythmias through class III electrophysiological activity (Morgan et al., 1990).

Anticancer Research

Several studies have investigated the anticancer potential of related compounds. For example, indapamide derivatives have been synthesized with some showing proapoptotic activity against melanoma cell lines, indicating potential applications in cancer treatment (Yılmaz et al., 2015). Additionally, Co(II) complexes of certain benzamides demonstrated in vitro cytotoxicity against human breast cancer cell lines, suggesting a possible avenue for the development of new anticancer agents (Vellaiswamy & Ramaswamy, 2017).

Antimicrobial Activity

Benzamide derivatives have been synthesized and evaluated for their efficacy as antimicrobials in vitro. Certain compounds showed significant antibacterial and antifungal activities, illustrating the potential for these molecules in developing new antimicrobial therapies (Priya et al., 2006).

Drug Metabolism and Pharmacokinetics

The pharmacokinetics and metabolic interconversion of specific benzamides and their metabolites have been studied in animal models. These studies provide insight into the drug's behavior in biological systems, which is crucial for drug development and therapeutic application (Kuo et al., 1993).